Cas no 881040-13-7 (1-[(pyrrolidin-2-yl)methyl]azepane)
1-[(pyrrolidin-2-yl)methyl]azepane Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Pyrrolidinylmethyl)azepane
- 1-[(pyrrolidin-2-yl)methyl]azepane
- MFCD06653331
- EN300-157152
- Hexahydro-1-(2-pyrrolidinylmethyl)-1h-azepine
- GKB04013
- AKOS000257084
- BS-32982
- SCHEMBL2387767
- STK893695
- 1-(pyrrolidin-2-ylmethyl)azepane
- DB-187529
- AKOS016343629
- BBL020989
- 881040-13-7
- G22615
-
- MDL: MFCD06653331
- Inchi: 1S/C11H22N2/c1-2-4-9-13(8-3-1)10-11-6-5-7-12-11/h11-12H,1-10H2
- InChI Key: GVAJTFQLOLODFH-UHFFFAOYSA-N
- SMILES: N1(CCCCCC1)CC1CCCN1
Computed Properties
- Exact Mass: 182.178298710g/mol
- Monoisotopic Mass: 182.178298710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 15.3Ų
1-[(pyrrolidin-2-yl)methyl]azepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM291295-1g |
1-(Pyrrolidin-2-ylmethyl)azepane |
881040-13-7 | 97% | 1g |
$*** | 2023-05-29 | |
| Apollo Scientific | OR905308-250mg |
1-(2-Pyrrolidinylmethyl)azepane |
881040-13-7 | 98% | 250mg |
£130.00 | 2025-02-21 | |
| Apollo Scientific | OR905308-1g |
1-(2-Pyrrolidinylmethyl)azepane |
881040-13-7 | 98% | 1g |
£240.00 | 2025-02-21 | |
| abcr | AB382999-250 mg |
1-(Pyrrolidin-2-ylmethyl)azepane |
881040-13-7 | 250 mg |
€203.50 | 2023-07-19 | ||
| abcr | AB382999-1 g |
1-(Pyrrolidin-2-ylmethyl)azepane |
881040-13-7 | 1 g |
€373.50 | 2023-07-19 | ||
| Enamine | EN300-157152-0.05g |
1-[(pyrrolidin-2-yl)methyl]azepane |
881040-13-7 | 95% | 0.05g |
$60.0 | 2023-06-08 | |
| Enamine | EN300-157152-0.1g |
1-[(pyrrolidin-2-yl)methyl]azepane |
881040-13-7 | 95% | 0.1g |
$89.0 | 2023-06-08 | |
| Enamine | EN300-157152-0.25g |
1-[(pyrrolidin-2-yl)methyl]azepane |
881040-13-7 | 95% | 0.25g |
$127.0 | 2023-06-08 | |
| Enamine | EN300-157152-0.5g |
1-[(pyrrolidin-2-yl)methyl]azepane |
881040-13-7 | 95% | 0.5g |
$201.0 | 2023-06-08 | |
| Enamine | EN300-157152-1.0g |
1-[(pyrrolidin-2-yl)methyl]azepane |
881040-13-7 | 95% | 1g |
$257.0 | 2023-06-08 |
1-[(pyrrolidin-2-yl)methyl]azepane Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on 1-[(pyrrolidin-2-yl)methyl]azepane
Chemical Profile of 1-[(pyrrolidin-2-yl)methyl]azepane (CAS No. 881040-13-7)
1-[(pyrrolidin-2-yl)methyl]azepane, identified by its Chemical Abstracts Service (CAS) number 881040-13-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the azepane and pyrrolidine classes, which are known for their structural versatility and biological activity. The presence of a methyl group attached to the pyrrolidin-2-yl moiety introduces unique electronic and steric properties, making it a promising scaffold for drug discovery.
The structural framework of 1-[(pyrrolidin-2-yl)methyl]azepane combines the aromatic stability of the azepane ring system with the flexible N-heterocyclic properties of pyrrolidine. This dual functionality has been exploited in various research endeavors, particularly in the development of central nervous system (CNS) therapeutics. The compound’s ability to modulate neurotransmitter pathways has been a focal point for its potential applications in treating neurological disorders.
Recent advancements in medicinal chemistry have highlighted the importance of 1-[(pyrrolidin-2-yl)methyl]azepane as a key intermediate in synthesizing novel pharmacophores. Researchers have demonstrated its utility in creating derivatives with enhanced binding affinity and selectivity for specific biological targets. For instance, modifications to the pyrrolidin-2-yl substituent have led to compounds with improved solubility and reduced toxicity, aligning with current trends in drug development that prioritize patient safety and efficacy.
In the realm of computational chemistry, virtual screening techniques have been employed to identify potential binding interactions between 1-[(pyrrolidin-2-yl)methyl]azepane and biological macromolecules. These studies have revealed promising interactions with enzymes and receptors involved in pain modulation, anxiety, and depression. Such findings underscore the compound’s potential as a lead molecule for developing next-generation therapeutics.
The synthesis of 1-[(pyrrolidin-2-yl)methyl]azepane involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the formation of the azepane core through cyclization reactions, followed by functionalization at the 2-position of the pyrrolidine ring. Advanced catalytic methods have been employed to enhance yield and purity, ensuring that the final product meets stringent pharmaceutical standards.
One of the most compelling aspects of 1-[(pyrrolidin-2-yl)methyl]azepane is its role in preclinical research. Studies conducted on animal models have shown that derivatives of this compound exhibit significant pharmacological effects without notable side effects. These findings have spurred further investigation into its mechanism of action, particularly how it interacts with G-protein coupled receptors (GPCRs) and other integral membrane proteins.
The pharmacokinetic profile of 1-[(pyrrolidin-2-yl)methyl]azepane has also been thoroughly examined. Metabolic stability studies indicate that the compound undergoes predictable biotransformation pathways, allowing for better prediction of its behavior in vivo. This information is crucial for optimizing dosing regimens and minimizing potential drug-drug interactions.
In conclusion, 1-[(pyrrolidin-2-yl)methyl]azepane (CAS No. 881040-13-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activity make it a valuable candidate for further research and development. As our understanding of its properties continues to grow, so too does its potential to contribute to innovative therapeutic solutions across various medical disciplines.
881040-13-7 (1-[(pyrrolidin-2-yl)methyl]azepane) Related Products
- 26116-15-4(1-(1-isopropyl-2-pyrrolidinyl)methanamine)
- 175417-85-3(methyl({(2S)-1-methylpyrrolidin-2-ylmethyl})amine)
- 22795-99-9([(2S)-1-ethylpyrrolidin-2-yl]methanamine)
- 26116-12-1((1-ethylpyrrolidin-2-yl)methanamine)
- 51207-66-0(1-[[(2S)-pyrrolidin-2-yl]methyl]pyrrolidine)
- 26171-06-2((1-Methylpyrrolidin-2-yl)methanamine)
- 60923-27-5(1-Ethyl-2-(methylamino)methylpyrrolidine)
- 60419-23-0((R)-2-(Pyrrolidin-1-ylmethyl)pyrrolidine)
- 76411-80-8((S)-1-Methyl-2-(pyrrolidin-1-ylmethyl)pyrrolidine)
- 22795-97-7([(2R)-1-ethylpyrrolidin-2-yl]methanamine)